2-Azabicyclo[2.2.1]heptan-2-yl-(2-morpholin-4-ylphenyl)methanone

• IUPAC Name: 2-azabicyclo[2.2.1]heptan-2-yl-(2-morpholin-4-ylphenyl)methanone
• InChI: InChI=1S/C17H22N2O2/c20-17(19-12-13-5-6-14(19)11-13)15-3-1-2-4-16(15)18-7-9-21-10-8-18/h1-4,13-14H,5-12H2
• InChI Key: WDCSITFETGAEKC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CN2C(=O)C3=CC=CC=C3N4CCOCC4
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

2-Azabicyclo[2.2.1]heptan-2-yl-(2-morpholin-4-ylphenyl)methanone, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as nicotinic acetylcholine receptor agonists, which have been shown to have a range of effects on the central nervous system.

Mechanism of Action

The mechanism of action of 2-Azabicyclo[2.2.1]heptan-2-yl-(2-morpholin-4-ylphenyl)methanone involves its interaction with nicotinic acetylcholine receptors in the brain and other tissues. By binding to these receptors, 2-Azabicyclo[2.2.1]heptan-2-yl-(2-morpholin-4-ylphenyl)methanone can activate them and produce a range of effects on the central nervous system, including analgesia, sedation, and cognitive enhancement.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Azabicyclo[2.2.1]heptan-2-yl-(2-morpholin-4-ylphenyl)methanone are complex and varied, reflecting its broad range of potential therapeutic applications. Some of the effects that have been observed in animal and human studies include analgesia, sedation, cognitive enhancement, and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-Azabicyclo[2.2.1]heptan-2-yl-(2-morpholin-4-ylphenyl)methanone as a research tool is its specificity for nicotinic acetylcholine receptors, which allows for targeted manipulation of these receptors in laboratory experiments. However, the complex nature of 2-Azabicyclo[2.2.1]heptan-2-yl-(2-morpholin-4-ylphenyl)methanone's mechanism of action and its potential for off-target effects also pose challenges for researchers.

Future Directions

There are many potential future directions for research on 2-Azabicyclo[2.2.1]heptan-2-yl-(2-morpholin-4-ylphenyl)methanone and related compounds. Some of the areas where further investigation is needed include the development of more selective and potent agonists for specific nicotinic acetylcholine receptor subtypes, the identification of new therapeutic applications for 2-Azabicyclo[2.2.1]heptan-2-yl-(2-morpholin-4-ylphenyl)methanone, and the exploration of its potential as a tool for studying the role of nicotinic acetylcholine receptors in various physiological and pathological processes.

Synthesis Methods

The synthesis of 2-Azabicyclo[2.2.1]heptan-2-yl-(2-morpholin-4-ylphenyl)methanone involves a multi-step process that begins with the reaction of 2-(4-morpholinyl)phenol with 2,3-epoxypropyltrimethylammonium chloride. This is followed by a series of reactions involving various reagents and solvents, ultimately resulting in the formation of 2-Azabicyclo[2.2.1]heptan-2-yl-(2-morpholin-4-ylphenyl)methanone.

Scientific Research Applications

2-Azabicyclo[2.2.1]heptan-2-yl-(2-morpholin-4-ylphenyl)methanone has been the subject of extensive scientific research, with studies focusing on its potential therapeutic applications in a range of conditions. Some of the areas where 2-Azabicyclo[2.2.1]heptan-2-yl-(2-morpholin-4-ylphenyl)methanone has shown promise include pain management, addiction treatment, and neurological disorders such as Alzheimer's disease.